Cas no 120962-03-0 (Canola Oil)

• Product Name: Canola Oil
• CAS No: 120962-03-0
• MF: H₁₄
• MW: 14.11
• CID: 176286
• PubChem ID: 160315322
• Update Time: 2025-06-10

Canola Oil Chemical and Physical Properties

Names and Identifiers

• Canolaoil
• Brassica campestris, erucic acid-low, oil
• Brassica napus, erucic acid-low, oil
• Brassica napusoleifera biennis seed oil
• Canbra oil
• Canolagold CE 110
• Colza oil, erucic acid-low
• Colza oil, Tower
• Erucic acid-low Brassica napus oil
• Erucicacid-low Brassica campestris oil
• Erucicacid-low rape oil
• Fats and Glyceridic oils, canola
• IMC 130
• IMC 93GS
• LEAR oils
• LEARoil
• Lipovol CAN
• Low erucic ac
• Oils,glyceridic, canola
• canola
• PRIMOROIL
• CANOLAOILFUMES
• HEATEDCANOLAOIL
• Canola Oil (1 g)
• CANOLACOOKINGOIL
• LOWERUCICACIDRAPESEEDOIL
• CANOLA OIL 1000MG NEAT
• Canola oil
• CANBRAOIL
• oils,glyceridic,canola
• pharmaceutical secondary standard
• Oils, glyceridic, canola (12C)
• Brassica napus oleifera biennis seed oil
• Eco-oil
• Erucic acid-low Brassica campestris oil
• Erucic acid-low rape oil
• High Oleic Canola Oil
• LEAR oil
• LouAna
• Low erucic acid rapeseed oil
• Low-erucic acid rape oil
• Lubrizol 7633
• Meth-N-Oil
• Nisshin Canola Oil
• Oils, LEAR
• Protec Plus
• Rape oil, Canola
• Rape oil, erucic acid-low
• Rape oil, low erucic acid
• Rape oil, Tower
• Rapeseed oil, low erucic acid
• Tower rape oil
• Vegol Growing Season Spray Oil
• DA-75147
• CID 160315322
• Luciferase from Vibrio fischeri (Photobacterium f)
• Bucelipase alfa
• 9074-06-0
• 65997-06-0
• 8007-01-0
• 2197018-01-0
• 120962-03-0
• PUUAYGFHOHGGPX-UHFFFAOYSA-N
• 9026-00-0
• 9014-00-0
• DA-77331
• Canola Oil

• Inchi： InChI=1S/7H2/h7*1H
• InChI Key： PUUAYGFHOHGGPX-UHFFFAOYSA-N
• SMILES： [HH].[HH].[HH].[HH].[HH].[HH].[HH]

Computed Properties

• Exact Mass: 14.109550447g/mol
• Monoisotopic Mass: 14.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 0
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Refractive Index: n20/D1.473
• Solubility: Insoluble in water, soluble in ethanol, ether and other organic solvents.

Canola Oil Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Canola Oil

Canola Oil: A Comprehensive Overview

Canola Oil, also known by its CAS number 120962-03-0, is a widely used vegetable oil derived from the seeds of the canola plant (Brassica napus). This oil has gained significant popularity in recent years due to its unique nutritional profile and versatility in culinary and industrial applications. The term "canola" is a contraction of "Canada" and "oil," reflecting its origins in Canada, where it was first developed through selective breeding in the 1970s. Today, Canola Oil is recognized as one of the healthiest cooking oils available, with a growing body of research supporting its benefits for human health and the environment.

The production process of Canola Oil involves several steps, including crushing the seeds, extracting the oil through mechanical pressing or solvent extraction, and refining the oil to remove impurities. This results in a clear, golden-yellow liquid with a mild flavor and high smoke point, making it ideal for frying, baking, and sautéing. Recent advancements in processing techniques have further enhanced the quality and shelf life of Canola Oil, ensuring that it remains a reliable choice for consumers worldwide.

One of the key advantages of Canola Oil lies in its nutritional composition. It is rich in monounsaturated fats, particularly oleic acid, which has been linked to improved heart health by reducing LDL cholesterol levels. Additionally, Canola Oil contains significant amounts of omega-3 fatty acids, including alpha-linolenic acid (ALA), which plays a crucial role in brain function and inflammation reduction. These properties have been supported by numerous studies published in reputable journals such as *The American Journal of Clinical Nutrition* and *Lipids in Health and Disease*.

Beyond its culinary uses, Canola Oil has found applications in various industries, including cosmetics, pharmaceuticals, and biofuels. In the cosmetics sector, it is valued for its moisturizing properties and ability to penetrate the skin without leaving a greasy residue. In the pharmaceutical industry, it is used as a base for certain medications due to its stability and compatibility with active ingredients. Furthermore, Canola Oil has emerged as a sustainable alternative to fossil fuels in the production of biodiesel, contributing to efforts aimed at reducing carbon emissions and promoting renewable energy sources.

The environmental impact of Canola Oil production has also been a focus of recent research. Studies have shown that cultivating canola plants can improve soil health by reducing erosion and enhancing nutrient retention. Moreover, advancements in agricultural practices have led to increased yields while minimizing the use of pesticides and fertilizers. These developments underscore the potential of Canola Oil as a sustainable resource that aligns with global goals for environmental conservation.

In conclusion, Canola Oil (CAS No: 120962-03-0) stands out as a versatile and nutritious oil with a wide range of applications across various industries. Its favorable nutritional profile, coupled with ongoing innovations in production and sustainability practices, positions it as a key player in promoting both human health and environmental well-being. As research continues to uncover new benefits and applications for this remarkable oil, its significance in modern society is expected to grow even further.